Cas no 1545064-25-2 (Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate
• CAS No: 1545064-25-2
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD24284946
• CID: 5612020
• PubChem ID: 82684521
• Update Time: 2025-05-25

Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-3457735
• AKOS021002067
• 1545064-25-2
• tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(hydroxyamino)-, 1,1-dimethylethyl ester
• Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate

• MDL： MFCD24284946
• Inchi： 1S/C8H16N2O3/c1-8(2,3)13-7(11)10-4-6(5-10)9-12/h6,9,12H,4-5H2,1-3H3
• InChI Key： PDEXKTBQCHFZHT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)NO)=O

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 295.1±50.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Additional information on Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate

Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate, with the CAS number 1545064-25-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with unique chemical properties. The presence of a hydroxyamino group and a tert-butyl ester moiety in its structure contributes to its distinctive reactivity and potential applications in drug discovery.

The synthesis of Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate has been explored through various methodologies, including ring-closing metathesis and enzymatic catalysis. Recent studies have highlighted the efficiency of using Grubbs catalyst for the construction of the azetidine ring, enabling the formation of this compound with high stereoselectivity. Additionally, researchers have investigated the use of biocatalysts, such as lipases, to facilitate the esterification step, making the synthesis more environmentally friendly and cost-effective.

In terms of biological activity, Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate has shown promising results in preclinical studies. It exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, recent research has demonstrated its ability to modulate ion channels, suggesting its potential application in treating neurological disorders such as epilepsy and chronic pain.

The structural versatility of this compound allows for further functionalization, enabling researchers to explore its derivatives for diverse therapeutic applications. For instance, modifications to the hydroxyamino group have led to compounds with enhanced bioavailability and reduced toxicity. These findings underscore the importance of Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate as a lead compound in drug design.

From an analytical standpoint, the characterization of Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into its molecular structure and purity, ensuring its reliability for both academic and industrial applications.

In conclusion, Tert-butyl 3-(hydroxyamino)azetidine-1-carboxylate represents a valuable compound in contemporary chemical research. Its unique properties, coupled with recent advancements in synthesis and biological evaluation, position it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry.